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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis, properties,
and reactivity of tungsten tetrachloride (WCls). This document is intended to serve as a
valuable resource for researchers and professionals working with this versatile inorganic
compound.

Introduction

Tungsten tetrachloride (WCls) is an important binary chloride of tungsten, existing as a
diamagnetic, black crystalline solid.[1] Its polymeric structure and reactivity make it a significant
precursor and reagent in various chemical syntheses. This guide details its preparation,
physical and chemical characteristics, and key reactions, providing a foundational
understanding for its application in research and development.

Properties of Tungsten Tetrachloride

The physical and chemical properties of tungsten tetrachloride are summarized in the tables
below for easy reference.
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Physical Properties

Property Value Reference(s)
Molecular Formula WCla [1]
Molar Mass 325.65 g/mol [1]
Black, diamagnetic crystalline
Appearance ] [1]
solid
Density 4.62 g/cm?3 [1]
Melting Point Decomposes at 300 °C [2]
B Soluble in some organic
Solubility [3]
solvents
Chemical Properties
Property Description Reference(s)

Reactivity with Water

Highly reactive; hydrolyzes to
form tungsten oxides and

hydrochloric acid.[4]

[4]

Oxidation State of Tungsten

+4

[2]

Structure

Polymeric, consisting of linear
chains of octahedrally
coordinated tungsten atoms

with bridging chloride ligands.

[5]

Synthesis of Tungsten Tetrachloride

Tungsten tetrachloride is most commonly synthesized by the reduction of tungsten

hexachloride (WCle). Various reducing agents can be employed, with antimony (Sb) being

reported as optimal, providing high yields.[1][6]

General Synthesis Workflow
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The general workflow for the synthesis of tungsten tetrachloride from tungsten hexachloride is
depicted below.

Tungsten Hexachloride (WCle)

Reducing Agent (e.g., Sb)

Pure Tungsten Tetrachloride (WCla)

ion Reaction Crude Tungsten Tetrachloride (WCla)

Purification (e.g., Sublimation)

Click to download full resolution via product page

Caption: General workflow for the synthesis of tungsten tetrachloride.

Experimental Protocol: Reduction of Tungsten
Hexachloride with Antimony

This protocol details a high-yield synthesis of tungsten tetrachloride using antimony as the

reducing agent.[6]

Materials:

Tungsten hexachloride (WCle)

Antimony (Sb) powder

Sealed reaction tube

Tube furnace
Procedure:

 In an inert atmosphere (e.g., a glovebox), thoroughly mix tungsten hexachloride and
antimony powder. A molar ratio of 3:2 for WCle to Sb is optimal.[1]

e Transfer the mixture to a sealed reaction tube.

e Place the sealed tube in a tube furnace and heat to initiate the reduction reaction.
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 After the reaction is complete, the crude tungsten tetrachloride is obtained.

o Purify the crude product, for example, by vacuum sublimation, to remove the antimony
trichloride (SbCls) byproduct and any unreacted starting materials.[7]

The balanced chemical equation for this reaction is: 3 WCle + 2 Sb — 3 WCla + 2 SbCl3[1]

Crystal Structure

Tungsten tetrachloride possesses a polymeric structure. It is composed of linear chains of
tungsten atoms, where each tungsten center is in an octahedral geometry. Four of the six
chloride ligands surrounding each tungsten atom act as bridging ligands, connecting the
tungsten centers. The tungsten-tungsten distances along the chain are alternating between
bonding (2.688 A) and non-bonding (3.787 A) separations.[5]

Caption: Simplified representation of the polymeric chain structure of WCla.

Reactivity and Applications

Tungsten tetrachloride is a reactive compound and a versatile starting material in inorganic and
organometallic chemistry.

Key Reactions

» Hydrolysis: It reacts readily with water and even moist air to produce tungsten oxychlorides
and subsequently tungsten trioxide.[8]

e Reduction: Further reduction of tungsten tetrachloride can lead to lower oxidation state
tungsten compounds. For example, reduction with sodium in the presence of tetrahydrofuran
(THF) yields a ditungsten(lll) complex.[1]

e Adduct Formation: As a Lewis acid, tungsten tetrachloride can form adducts with various
Lewis bases.[9]

o Organic Synthesis: It has been employed in organic synthesis, for instance, in the
deoxygenation of epoxides.[10]

Applications
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The reactivity of tungsten tetrachloride makes it a valuable precursor for the synthesis of:
e Other tungsten compounds and materials.[4]

o Catalysts for various chemical transformations.[4]

Safety and Handling

Tungsten tetrachloride is moisture-sensitive and corrosive. It should be handled in an inert and
dry atmosphere, such as in a glovebox or using Schlenk line techniques. Appropriate personal
protective equipment, including gloves and safety glasses, should be worn at all times. Upon
contact with water, it liberates toxic gas.[3]

Conclusion

Tungsten tetrachloride is a fundamentally important inorganic compound with a rich chemistry.
Understanding its synthesis, properties, and reactivity is crucial for its effective application in
research and the development of new materials and chemical processes. This guide provides a
solid foundation of knowledge for professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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